Cas no 776330-72-4 (3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid
• CAS No: 776330-72-4
• MDL: MFCD31629230
• CID: 4658870
• PubChem ID: 65911325
• Update Time: 2025-10-29

3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-3-cycloheptylpropanoic acid
• 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid

• MDL： MFCD31629230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid (CAS No. 776330-72-4)

3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 776330-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, combines a cycloheptyl group with an amide-like functionality, making it a promising candidate for various biochemical applications. The presence of a (tert-butoxy)carbonylamino moiety suggests its utility in protecting groups and as an intermediate in peptide synthesis, which is a critical aspect of modern drug development.

The structure of 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid is characterized by a propanoic acid backbone substituted with a cycloheptyl ring and an amide-protected amino group. This configuration not only imparts steric hindrance but also enhances solubility and stability, which are essential properties for pharmaceutical intermediates. The (tert-butoxy)carbonylamino group, commonly known as Boc-protected amine, plays a pivotal role in peptide coupling reactions by preventing unwanted side reactions and ensuring high yields. This makes the compound particularly valuable in the synthesis of complex biomolecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The cycloheptyl group in this compound contributes to its unique pharmacophoric properties, which may be exploited for designing molecules with enhanced binding affinity and selectivity. Preliminary studies have indicated that derivatives of this compound exhibit potential in modulating enzyme activity and interacting with biological targets. For instance, modifications to the cycloheptyl moiety have shown promise in altering pharmacokinetic profiles, which is crucial for optimizing drug delivery systems.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug development processes. 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid serves as an excellent building block for constructing more complex molecules. Its versatility allows chemists to explore various chemical transformations, including nucleophilic substitutions, reductions, and couplings, which are fundamental steps in medicinal chemistry. The Boc protection group can be selectively removed under mild acidic conditions, facilitating the introduction of other functional groups without compromising the integrity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of compounds like 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid with greater accuracy. Molecular modeling studies have suggested that this compound may interact with specific protein targets through hydrophobic and hydrogen bonding interactions. Such insights are invaluable for designing molecules with tailored biological activities. Additionally, the use of high-throughput screening techniques has expedited the identification of lead compounds derived from this scaffold, further accelerating drug discovery efforts.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the cycloheptyl side chain followed by the introduction of the Boc-protected amine group. Catalysts and reagents must be carefully selected to ensure high yields and purity, as impurities can significantly affect downstream applications. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-cycloheptylpropanoic acid (CAS No. 776330-72-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile intermediate for drug development. With ongoing research exploring its potential applications in peptide synthesis and enzyme modulation, this compound is poised to play a crucial role in future therapeutics. As computational tools and synthetic techniques continue to evolve, the utility of such specialized molecules will undoubtedly expand, offering new opportunities for innovation in medicine.